(αR,βS)-rel-Bedaquiline
(αR,βS)-rel-Bedaquiline
Bedaquiline is a diarylquinoline antimycobacterial drug used in combination with other antituberculosis medications in the treatment of multidrug resistant tuberculosis. The addition of bedaquiline to antituberculosis drug regimens has been linked to an increased rate of transient serum liver test abnormalities during treatment and to several instances of clinically apparent liver injury.
Bedaquiline is a diarylquinoline antibiotic that works by inhibiting mycobacterial ATP synthase. TMC207 enhances the antibacterial activity of second-line drug combinations.
Bedaquiline is a quinoline-based antimycobacterial drug used (as its fumarate salt) for the treatment of pulmonary multi-drug resistant tuberculosis by inhibition of ATP synthase, an enzyme essential for the replication of the mycobacteria. It has a role as an antitubercular agent and an ATP synthase inhibitor. It is a member of quinolines, a member of naphthalenes, an organobromine compound, an aromatic ether, a tertiary alcohol and a tertiary amino compound. It is a conjugate base of a bedaquiline(2+).
Bedaquiline is a diarylquinoline antibiotic that works by inhibiting mycobacterial ATP synthase. TMC207 enhances the antibacterial activity of second-line drug combinations.
Bedaquiline is a quinoline-based antimycobacterial drug used (as its fumarate salt) for the treatment of pulmonary multi-drug resistant tuberculosis by inhibition of ATP synthase, an enzyme essential for the replication of the mycobacteria. It has a role as an antitubercular agent and an ATP synthase inhibitor. It is a member of quinolines, a member of naphthalenes, an organobromine compound, an aromatic ether, a tertiary alcohol and a tertiary amino compound. It is a conjugate base of a bedaquiline(2+).
Brand Name:
Vulcanchem
CAS No.:
654653-93-7
VCID:
VC0032110
InChI:
InChI=1S/C32H31BrN2O2/c1-35(2)19-18-32(36,28-15-9-13-22-10-7-8-14-26(22)28)30(23-11-5-4-6-12-23)27-21-24-20-25(33)16-17-29(24)34-31(27)37-3/h4-17,20-21,30,36H,18-19H2,1-3H3/t30-,32-/m1/s1
SMILES:
CN(C)CCC(C1=CC=CC2=CC=CC=C21)(C(C3=CC=CC=C3)C4=C(N=C5C=CC(=CC5=C4)Br)OC)O
Molecular Formula:
C₃₂H₃₁BrN₂O₂
Molecular Weight:
555.5 g/mol
(αR,βS)-rel-Bedaquiline
CAS No.: 654653-93-7
Reference Standards
VCID: VC0032110
Molecular Formula: C₃₂H₃₁BrN₂O₂
Molecular Weight: 555.5 g/mol
| CAS No. | 654653-93-7 |
|---|---|
| Product Name | (αR,βS)-rel-Bedaquiline |
| Molecular Formula | C₃₂H₃₁BrN₂O₂ |
| Molecular Weight | 555.5 g/mol |
| IUPAC Name | (1R,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol |
| Standard InChI | InChI=1S/C32H31BrN2O2/c1-35(2)19-18-32(36,28-15-9-13-22-10-7-8-14-26(22)28)30(23-11-5-4-6-12-23)27-21-24-20-25(33)16-17-29(24)34-31(27)37-3/h4-17,20-21,30,36H,18-19H2,1-3H3/t30-,32-/m1/s1 |
| Standard InChIKey | QUIJNHUBAXPXFS-XLJNKUFUSA-N |
| Isomeric SMILES | CN(C)CC[C@@](C1=CC=CC2=CC=CC=C21)([C@H](C3=CC=CC=C3)C4=C(N=C5C=CC(=CC5=C4)Br)OC)O |
| SMILES | CN(C)CCC(C1=CC=CC2=CC=CC=C21)(C(C3=CC=CC=C3)C4=C(N=C5C=CC(=CC5=C4)Br)OC)O |
| Canonical SMILES | CN(C)CCC(C1=CC=CC2=CC=CC=C21)(C(C3=CC=CC=C3)C4=C(N=C5C=CC(=CC5=C4)Br)OC)O |
| Colorform | White solid |
| Melting Point | 118 °C |
| Description | Bedaquiline is a diarylquinoline antimycobacterial drug used in combination with other antituberculosis medications in the treatment of multidrug resistant tuberculosis. The addition of bedaquiline to antituberculosis drug regimens has been linked to an increased rate of transient serum liver test abnormalities during treatment and to several instances of clinically apparent liver injury. Bedaquiline is a diarylquinoline antibiotic that works by inhibiting mycobacterial ATP synthase. TMC207 enhances the antibacterial activity of second-line drug combinations. Bedaquiline is a quinoline-based antimycobacterial drug used (as its fumarate salt) for the treatment of pulmonary multi-drug resistant tuberculosis by inhibition of ATP synthase, an enzyme essential for the replication of the mycobacteria. It has a role as an antitubercular agent and an ATP synthase inhibitor. It is a member of quinolines, a member of naphthalenes, an organobromine compound, an aromatic ether, a tertiary alcohol and a tertiary amino compound. It is a conjugate base of a bedaquiline(2+). |
| Solubility | Insoluble In water, 1.77X10-3 mg/L at 25 °C (est) |
| Synonyms | 1-(6-bromo-2-methoxy-quinolin-3-yl)-4-dimethylamino-2-(3-fluorophenyl)-1-phenyl-butan-2-ol AIDS-222089 AIDS222088 Bedaquiline bedaquiline fumarate R207910 TMC207 |
| Vapor Pressure | 3.66X10-16 mm Hg at 25 °C (est) |
| PubChem Compound | 5388906 |
| Last Modified | Nov 11 2021 |
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